Cas no 1823955-87-8 (5-Chloro-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid)

• Product Name: 5-Chloro-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid
• CAS No: 1823955-87-8
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• CID: 5746874
• PubChem ID: 130119998
• Update Time: 2025-06-12

5-Chloro-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE-8-CARBOXYLICACID
• 5-CHLORO-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE-8-CARBOXYLIC ACID
• EN300-1592181
• 1823955-87-8
• [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid, 5-chloro-
• 5-Chloro-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid

• Inchi： 1S/C7H4ClN3O2/c8-5-2-1-4(7(12)13)6-9-3-10-11(5)6/h1-3H,(H,12,13)
• InChI Key： QSFUFIHHNSPMDU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C2=NC=NN21

Computed Properties

• Exact Mass: 196.9992041g/mol
• Monoisotopic Mass: 196.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.75±0.1 g/cm3(Predicted)
• pka: -1.18±0.41(Predicted)

Additional information on 5-Chloro-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid

Comprehensive Overview of 5-Chloro-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid (CAS No. 1823955-87-8)

The compound 5-Chloro-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid (CAS No. 1823955-87-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a triazole ring fused with a pyridine backbone, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel small-molecule therapeutics targeting infectious diseases, cancer, and metabolic disorders.

In recent years, the search for triazolo-pyridine derivatives has surged due to their broad-spectrum bioactivity. The presence of a chloro substituent at the 5-position and a carboxylic acid group at the 8-position enhances the molecule's reactivity, enabling further functionalization. This feature aligns with the growing trend of structure-activity relationship (SAR) studies, where minor modifications can significantly alter pharmacological properties. The compound's CAS No. 1823955-87-8 is frequently queried in scientific databases, reflecting its relevance in medicinal chemistry and material science.

The synthesis of 5-Chloro-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid typically involves multi-step reactions, including cyclization and oxidation processes. Its high purity and stability under standard conditions make it suitable for scalable production, addressing the pharmaceutical industry's need for cost-effective intermediates. Moreover, its compatibility with cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig) allows for the creation of diverse analogs, a key focus in fragment-based drug design.

From an environmental perspective, the compound's low ecotoxicity profile has been highlighted in recent green chemistry discussions. As sustainability becomes a priority, researchers are exploring catalytic methods to synthesize such heterocycles with minimal waste. This aligns with the broader shift toward eco-friendly synthetic routes, a topic frequently searched in academic and industrial circles.

In summary, 5-Chloro-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid (CAS No. 1823955-87-8) represents a critical building block in modern chemistry. Its applications span from drug development to agrochemical innovation, driven by its structural flexibility and functional groups. As the scientific community continues to explore heterocyclic compounds, this molecule remains at the forefront of high-value chemical research.